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Compound of Interest

Compound Name: Methylphenylsilane

Cat. No.: B1236316 Get Quote

An In-depth Technical Guide to the Core Chemical Properties of Methylphenylsilane

Introduction
Methylphenylsilane (CAS No. 766-08-5) is an organosilicon compound with the linear formula

C₆H₅SiH₂(CH₃).[1] It is a key intermediate in organosilicon chemistry, valued for the reactivity of

its silicon-hydrogen (Si-H) bonds and the presence of both aliphatic (methyl) and aromatic

(phenyl) substituents on the silicon atom.[2] This guide provides a comprehensive overview of

its fundamental chemical and physical properties, experimental protocols, reactivity, and safety

information, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Methylphenylsilane is a colorless liquid under standard conditions.[3] Its core properties are

summarized in the tables below, providing a clear reference for laboratory and research

applications.
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Property Value

CAS Number 766-08-5[1]

Molecular Formula C₇H₁₀Si[3]

Linear Formula C₆H₅SiH₂(CH₃)[1]

Molecular Weight 122.24 g/mol [1][3]

InChI Key QRLBICHXRCOJDU-UHFFFAOYSA-N[1][2]

Canonical SMILES C[SiH2]C1=CC=CC=C1[3]

Physical Properties
Property Value

Appearance Colorless liquid[3]

Density 0.89 g/mL at 25 °C[1][4]

Boiling Point 140-143 °C at 751 mmHg[1][5]

Melting Point -107.8 °C[3]

Refractive Index n20/D 1.506[1][4]

Solubility
Soluble in ethyl acetate, diethyl ether, and

dichloromethane.[3]

Reactivity and Chemical Behavior
The chemical reactivity of methylphenylsilane is primarily centered around its silicon-

hydrogen (Si-H) bond. This functional group is a key participant in a variety of significant

reactions in organosilicon chemistry.[2]

Hydrosilylation: The Si-H bond can add across unsaturated bonds, a fundamental process

for constructing more complex silicon-containing molecules.[2]

Reducing Agent: The compound can serve as a reducing agent for other organosilicon

compounds.[2]
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Dehydrocoupling Polymerization: It can be employed as a secondary silane monomer in

reactions like the iron-catalyzed dehydrocoupling with diols to produce linear poly(silylether)

products.[2]

Surface Functionalization: Derivatives of methylphenylsilane are used as silane coupling

agents, acting as molecular bridges to enhance adhesion between inorganic surfaces and

organic matrices.[2]

Experimental Protocols
Detailed experimental procedures are crucial for the safe and effective use of

methylphenylsilane and its derivatives. Below are summaries of relevant synthetic protocols.

Synthesis of Poly(methylphenylsilane) (PMPS)
The synthesis of poly(methylphenylsilane), a well-studied polysilane with unique optical and

electronic properties, is most commonly achieved through Wurtz coupling.[2] A specific method

involves the low-temperature synthesis from dichloromethylphenylsilane.

Reactants: Dichloromethylphenylsilane, [K+/K–] solution in THF.[6]

Conditions: The reaction is carried out under homogeneous conditions at a low temperature

of –65 to –75 °C.[6]

Procedure: Dichloromethylphenylsilane is reacted with the [K+/K–] solution in THF.[6]

Yield: This method can produce poly(methylphenylsilane) in a 35–45% yield.[6]

General Grignard Reaction for Phenylsilane Derivatives
A common method for creating silicon-carbon bonds involves the Grignard reaction. For

example, the synthesis of (chloromethyl)dimethylphenylsilane can be achieved via this route.

Reactants: Phenylmagnesium bromide and a suitable chlorosilane, such as

chloro(chloromethyl)dimethylsilane, in a solvent like ether or 1,4-dioxane.[2][7]

Procedure: The Grignard reagent (e.g., phenylmagnesium bromide) is added dropwise to the

chlorosilane solution, often cooled in an ice bath. The reaction is typically exothermic and
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results in the formation of white salts.[7]

Workup: After the reaction is complete, the mixture is poured into an ice-cold saturated

aqueous ammonium chloride solution. The organic product is then extracted using a solvent

like ethyl acetate, washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and

concentrated.[7]

Purification: The final product is purified by vacuum distillation.[7]

Visualizing Chemical Processes
Diagrams are essential for illustrating workflows and relationships in chemical synthesis and

analysis.
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Workflow for a Typical Grignard Synthesis of a Phenylsilane Derivative

Reactants
(Phenylmagnesium Bromide,

Chlorosilane, Solvent)

Reaction Setup
(Inert Atmosphere, Cooling Bath)

1. Prepare

Controlled Addition
(Dropwise, Monitor Temperature)

2. Initiate

Reaction Progression
(Stirring, Allow to Warm to RT)

3. React

Quenching
(Pour into aq. NH4Cl)

4. Stop

Extraction
(Separate Organic Layer)

5. Isolate

Washing & Drying
(Wash with Brine, Dry with Na2SO4)

6. Clean

Purification
(Rotary Evaporation,
Vacuum Distillation)

7. Purify

Final Product
(Pure Phenylsilane Derivative)

8. Obtain

Click to download full resolution via product page

Caption: Workflow for a typical Grignard synthesis of a phenylsilane derivative.
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Reactivity Pathways of Methylphenylsilane

Methylphenylsilane
(C6H5SiH2(CH3))

Hydrosilylation
(Addition to C=C, C≡C)

Dehydrocoupling
(with Diols)

Reduction Agent

Complex Organosilicon
Molecules

Poly(silylether)s

Reduced Organosilicon
Compounds

Click to download full resolution via product page

Caption: Key reactivity pathways originating from the Si-H bond in methylphenylsilane.

Safety and Handling
Proper handling of methylphenylsilane and related compounds is essential for laboratory

safety. The following tables summarize key safety information.

Hazard Identification
Hazard Class Description

Flammable Liquid Flammable liquid and vapor (Category 3).[8]

Skin Irritation Causes skin irritation (Category 2).[8]

Eye Irritation Causes serious eye irritation (Category 2).[8]

Respiratory Irritation May cause respiratory irritation (STOT SE 3).[8]
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GHS Pictograms Signal Word Hazard Statements

GHS02 (Flame), GHS07

(Exclamation Mark)
Warning

H226: Flammable liquid and

vapor. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

Safe Handling and Storage
Handling: Use in a well-ventilated area.[9] Avoid contact with skin, eyes, and clothing.[10]

Keep away from heat, sparks, and open flames.[11] Ground and bond containers when

transferring material.[10]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[9][11] The

recommended storage temperature is between 10°C and 25°C.[3]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (safety goggles and/or face shield).[8][11][12] If inhalation risk is high, use a

suitable respirator.[9]

Emergency Measures: Emergency eye wash fountains and safety showers should be readily

available.[10][11] In case of skin contact, immediately wash the affected area with soap and

water.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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